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Compound of Interest

Compound Name: 2,4-Dimethylthiazole

Cat. No.: B1360104 Get Quote

For researchers, scientists, and professionals in drug development, access to accurate and

comprehensive chemical data is paramount. This guide provides a detailed comparison of data

for 2,4-Dimethylthiazole, cross-referencing information from two authoritative sources: the

PubChem database and the National Institute of Standards and Technology (NIST) Chemistry

WebBook. This document summarizes key physical and chemical properties, safety

information, and provides standardized experimental protocols for crucial characterization

techniques.

Physicochemical Properties
A summary of the key physicochemical properties of 2,4-Dimethylthiazole as reported by

PubChem and NIST is presented below. These values are essential for a wide range of

applications, from reaction planning to safety assessments.
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Property PubChem Data NIST Data

Molecular Formula C5H7NS[1][2] C5H7NS[3][4]

Molecular Weight 113.18 g/mol [2] 113.181 g/mol [3][4]

CAS Number 541-58-2 541-58-2[3][4]

Boiling Point 144-146 °C at 719 mmHg[5][6]
Data available, but requires

subscription for access[3]

Density 1.056 g/mL at 25 °C[5][7] Not readily available

Refractive Index n20/D 1.509[5][7] Not readily available

Flash Point 42 °C / 107.6 °F[6] Not readily available

Appearance
Clear colorless to light yellow

liquid[5][8]
Not specified

Solubility

Slightly soluble in water;

soluble in alcohol and ether[5]

[9]

Not specified

Safety and Hazard Information
Understanding the hazards associated with 2,4-Dimethylthiazole is critical for safe handling in

a laboratory setting. Both PubChem and various safety data sheets (SDS) provide consistent

hazard classifications.

Hazard Statement GHS Classification

Flammability Flammable liquid and vapor (Category 3)[2][6]

Acute Toxicity Harmful if swallowed (Category 4, Oral)[2][10]

Skin Irritation Causes skin irritation (Category 2)[2][6]

Eye Irritation Causes serious eye irritation (Category 2)[2][6]

Respiratory Irritation May cause respiratory irritation[6]
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Experimental Protocols
To ensure reproducibility and accuracy in experimental work, detailed methodologies for key

characterization techniques are provided below.

Boiling Point Determination (Capillary Method)
This method is a common and reliable technique for determining the boiling point of a small

quantity of a liquid sample.[11][12][13]

Procedure:

Sample Preparation: Place a few milliliters of 2,4-Dimethylthiazole into a fusion tube.

Capillary Tube: Seal one end of a capillary tube by heating it in a flame. Place the sealed

capillary tube, open end down, into the fusion tube containing the sample.

Apparatus Setup: Attach the fusion tube to a thermometer, ensuring the sample and the

thermometer bulb are at the same level.

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube with heating oil or an

aluminum block).

Observation: Heat the apparatus slowly and uniformly. Observe the capillary tube. The

temperature at which a rapid and continuous stream of bubbles emerges from the capillary is

the initial boiling point.

Recording: Stop heating and record the temperature at which the liquid just begins to enter

the capillary tube. This is the boiling point of the liquid.
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Boiling Point Determination Workflow

Mass Spectrometry Analysis (Electron Ionization)
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound. Electron Ionization (EI) is a common method for

volatile organic compounds like 2,4-Dimethylthiazole.[14][15]

Procedure:

Sample Preparation: Prepare a dilute solution of 2,4-Dimethylthiazole (approximately 10-

100 µg/mL) in a volatile organic solvent such as methanol or acetonitrile.[16] Ensure the

sample is free of any particulate matter by filtering if necessary.[16] Avoid non-volatile buffers

or salts.[17]

Sample Introduction: Introduce the sample into the mass spectrometer. This can be done via

direct infusion or through a gas chromatography (GC) inlet.

Ionization: The sample is bombarded with a high-energy electron beam (typically 70 eV),

causing the molecule to ionize and fragment.[18]

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge (m/z) ratio by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection and Spectrum Generation: The separated ions are detected, and a mass spectrum

is generated, plotting the relative abundance of ions as a function of their m/z ratio. The peak

with the highest m/z often corresponds to the molecular ion.
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Mass Spectrometry (EI) Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of 2,4-Dimethylthiazole:
PubChem vs. NIST Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360104#cross-referencing-2-4-dimethylthiazole-
data-with-pubchem-and-nist]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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